Cas no 81760-45-4 (kahweol palmitate)
kahweol palmitate structure
Product Name:kahweol palmitate
CAS No:81760-45-4
MF:C36H56O4
MW:552.827451705933
CID:987093
PubChem ID:133757
Update Time:2025-04-20
kahweol palmitate Chemical and Physical Properties
Names and Identifiers
-
- kahweol palmitate
- KAHWEOL PALMITATE(RG)
- KAHWEOL PALMITATE(RG) PrintBack
- (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl hexadecanoate
- [(4S)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl hexadecanoate
- DTXSID701002185
- CCRIS 2589
- 81760-45-4
- Hexadecanoic acid, (3b,4,5,6,7,8,9,10,10a,10b-decahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta(5,6)naphtho(2,1-b)furan-7-yl)methyl ester, (3bS-(3balpha,5abeta,7beta,8beta,10aalpha,10bbeta))-
- (7-hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl palmitate
- (17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl)methyl hexadecanoate
-
- Inchi： 1S/C36H56O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(37)40-27-36(38)26-35-23-19-30-29-21-24-39-31(29)20-22-34(30,2)32(35)18-17-28(36)25-35/h20-22,24,28,30,32,38H,3-19,23,25-27H2,1-2H3/t28?,30-,32?,34?,35?,36?/m1/s1
- InChI Key： UMZARYXKQBKPOL-WDFKVAFYSA-N
- SMILES： OC1(COC(CCCCCCCCCCCCCCC)=O)CC23CC[C@@H]4C5C=COC=5C=CC4(C)C2CCC1C3
Computed Properties
- Exact Mass: 552.41800
- Monoisotopic Mass: 552.41786026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 17
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.3
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.67000
- LogP: 9.75210
kahweol palmitate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-204779-10 mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 10mg |
￥3,008.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204779A-25 mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 25mg |
￥6,017.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204779B-500 mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 500MG |
￥37,605.00 | 2023-07-10 | |
| LKT Labs | K0032-10 mg |
Kahweol Palmitate |
81760-45-4 | ≥97% | 10mg |
$223.50 | 2023-07-11 | |
| LKT Labs | K0032-25 mg |
Kahweol Palmitate |
81760-45-4 | ≥97% | 25mg |
$381.50 | 2023-07-11 | |
| LKT Labs | K0032-100 mg |
Kahweol Palmitate |
81760-45-4 | ≥97% | 100MG |
$850.20 | 2023-07-11 | |
| LKT Labs | K0032-500 mg |
Kahweol Palmitate |
81760-45-4 | ≥97% | 500MG |
$2,888.50 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204779-10mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 10mg |
￥3008.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204779A-25mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 25mg |
￥6017.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204779B-500mg |
Kahweol palmitate, |
81760-45-4 | ≥97% | 500mg |
￥37605.00 | 2023-09-05 |
kahweol palmitate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
81760-45-4 (kahweol palmitate) Related Products
- 81760-47-6(kahweol acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
